molecular formula C17H19FN6O2S B2643799 2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-fluorophenyl)acetamide CAS No. 1014054-22-8

2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-fluorophenyl)acetamide

Cat. No.: B2643799
CAS No.: 1014054-22-8
M. Wt: 390.44
InChI Key: VZEWNTCYRVMYTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a triazole-thioacetamide derivative characterized by a 1,2,4-triazole core substituted with an ethyl group at position 4 and a 3-methoxy-1-methyl-1H-pyrazol-4-yl moiety at position 3. The thioether linkage connects the triazole ring to an acetamide group, which is further substituted with a 3-fluorophenyl aromatic ring. Such structural features are common in pharmacologically active molecules, particularly in agrochemicals and antimicrobial agents, due to the triazole’s stability and sulfur’s role in enhancing bioavailability .

Properties

IUPAC Name

2-[[4-ethyl-5-(3-methoxy-1-methylpyrazol-4-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-fluorophenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19FN6O2S/c1-4-24-15(13-9-23(2)22-16(13)26-3)20-21-17(24)27-10-14(25)19-12-7-5-6-11(18)8-12/h5-9H,4,10H2,1-3H3,(H,19,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VZEWNTCYRVMYTD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=NN=C1SCC(=O)NC2=CC(=CC=C2)F)C3=CN(N=C3OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19FN6O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs vary primarily in substituents on the triazole ring and the acetamide’s aryl group. These modifications influence physicochemical properties, binding affinities, and bioactivity. Below is a comparative analysis based on the evidence:

Substituent Variations on the Triazole Ring

  • Pyrazinyl vs. Pyrazolyl Groups: The compound 2-((4-ethyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-fluorophenyl)acetamide () replaces the pyrazole with a pyrazinyl ring.
  • Thiophene vs. Pyrazole :
    2-{[4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide () substitutes the pyrazole with a thiophene ring. Thiophene’s sulfur atom enhances lipophilicity, which could improve blood-brain barrier penetration but reduce aqueous solubility .

Aromatic Substituent Variations on Acetamide

  • Fluorophenyl Position :
    The target compound’s 3-fluorophenyl group contrasts with analogs like N-(2-fluorophenyl) () and N-(4-fluorophenyl) (). Fluorine’s position influences electronic effects (e.g., para-fluorine’s strong electron-withdrawing effect) and steric interactions with biological targets .

Bioactivity Trends

  • Anti-Exudative Activity: Triazole-thioacetamides with furan-2-yl substituents (e.g., 2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfonyl)-N-acetamides) exhibit significant anti-inflammatory effects, reducing edema by 30–40% in rodent models at 10 mg/kg, comparable to diclofenac .
  • Insecticidal Activity: Pyrazole-acetamide derivatives, such as 2-chloro-N-(3-cyano-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-1H-pyrazol-5-yl)acetamide, are precursors to fipronil-like insecticides, targeting GABA receptors in pests .
  • Orco Agonists :
    VUAA-1 and OLC-12 (), which share the triazole-thioacetamide scaffold, activate insect olfactory receptors (Orco), making them candidates for mosquito control .

Data Table: Key Structural and Functional Comparisons

Compound Name Triazole Substituents Acetamide Substituent Molecular Weight (g/mol) Notable Bioactivity References
Target Compound 4-Ethyl, 5-(3-methoxy-1-methyl-pyrazol-4-yl) N-(3-fluorophenyl) ~433.45* N/A (Theoretical) -
2-((4-Ethyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-fluorophenyl)acetamide 4-Ethyl, 5-(2-pyrazinyl) N-(2-fluorophenyl) ~416.44 N/A
N-(3-Chloro-4-fluorophenyl)-2-{[4-ethyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide 4-Ethyl, 5-(pyridin-2-yl) N-(3-chloro-4-fluorophenyl) ~454.91 N/A
2-{[4-Ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide 4-Ethyl, 5-(thiophen-2-yl) N-(4-fluorophenyl) ~420.49 N/A
2-((4-Amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfonyl)-N-acetamide (Reference) 4-Amino, 5-(furan-2-yl) Variable ~325.35 Anti-exudative (30–40% edema reduction)
VUAA-1 (N-(4-ethylphenyl)-2-[(4-ethyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide) 4-Ethyl, 5-(pyridin-3-yl) N-(4-ethylphenyl) ~410.48 Orco agonist (Insect olfaction)

*Calculated based on molecular formula C₁₉H₂₀FN₇O₂S.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.